Cas no 64949-88-8 (4-THIAZOLECARBOXYLIC ACID, 2-[2-(ACETYLAMINO)ETHYL]-)

• Product Name: 4-THIAZOLECARBOXYLIC ACID, 2-[2-(ACETYLAMINO)ETHYL]-
• CAS No: 64949-88-8
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• CID: 3312857
• PubChem ID: 66372540
• Update Time: 2025-08-03

4-THIAZOLECARBOXYLIC ACID, 2-[2-(ACETYLAMINO)ETHYL]- Chemical and Physical Properties

Names and Identifiers

• 4-THIAZOLECARBOXYLIC ACID, 2-[2-(ACETYLAMINO)ETHYL]-
• 64949-88-8
• EN300-908847
• 2-(2-acetamidoethyl)-1,3-thiazole-4-carboxylic acid
• AKOS015717430

• Inchi： 1S/C8H10N2O3S/c1-5(11)9-3-2-7-10-6(4-14-7)8(12)13/h4H,2-3H2,1H3,(H,9,11)(H,12,13)
• InChI Key： XTXIQLKWOZZMBW-UHFFFAOYSA-N
• SMILES： S1C=C(C(O)=O)N=C1CCNC(C)=O

Computed Properties

• Exact Mass: 214.04121336Da
• Monoisotopic Mass: 214.04121336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 108Ų

Additional information on 4-THIAZOLECARBOXYLIC ACID, 2-[2-(ACETYLAMINO)ETHYL]-

Research Brief on 4-Thiazolecarboxylic Acid, 2-[2-(Acetylamino)Ethyl]- (CAS: 64949-88-8): Recent Advances and Applications

The compound 4-Thiazolecarboxylic Acid, 2-[2-(Acetylamino)Ethyl]- (CAS: 64949-88-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4-Thiazolecarboxylic Acid derivatives as key intermediates in the synthesis of bioactive molecules. The presence of the thiazole ring, coupled with the acetylaminoethyl side chain, imparts distinct chemical reactivity and biological activity to this compound. Researchers have explored its utility in the development of antimicrobial, anticancer, and anti-inflammatory agents, leveraging its ability to interact with various biological targets.

One of the most notable findings in recent literature is the compound's potential as a modulator of enzymatic activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Thiazolecarboxylic Acid, 2-[2-(Acetylamino)Ethyl]- exhibit inhibitory effects on specific kinases involved in inflammatory pathways. This discovery opens new avenues for the development of targeted therapies for chronic inflammatory diseases.

In addition to its pharmacological potential, advancements in synthetic methodologies have been reported. A novel, high-yield synthesis route for 4-Thiazolecarboxylic Acid, 2-[2-(Acetylamino)Ethyl]- was recently developed, utilizing green chemistry principles to minimize environmental impact. This method, published in Organic Process Research & Development, emphasizes the importance of sustainable practices in pharmaceutical manufacturing.

Further research has also explored the compound's role in drug delivery systems. Due to its amphiphilic nature, 4-Thiazolecarboxylic Acid, 2-[2-(Acetylamino)Ethyl]- has been investigated as a component of nanocarriers for targeted drug delivery. Preliminary results indicate enhanced bioavailability and reduced off-target effects, making it a promising candidate for next-generation therapeutics.

In conclusion, the ongoing research on 4-Thiazolecarboxylic Acid, 2-[2-(Acetylamino)Ethyl]- (CAS: 64949-88-8) underscores its versatility and potential in the pharmaceutical industry. From its role as a bioactive scaffold to its applications in drug delivery, this compound continues to be a focal point of innovation. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications.